Cas no 1806652-05-0 (3-(3-Chloropropyl)-4-methylthiophenol)

• Product Name: 3-(3-Chloropropyl)-4-methylthiophenol
• CAS No: 1806652-05-0
• MF: C₁₀H₁₃ClS
• MW: 200.728220701218
• CID: 5008244
• Update Time: 2025-05-23

3-(3-Chloropropyl)-4-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-4-methylthiophenol

• Inchi： 1S/C10H13ClS/c1-8-4-5-10(12)7-9(8)3-2-6-11/h4-5,7,12H,2-3,6H2,1H3
• InChI Key： WCLXRVRJNFFLFD-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C=CC=1C)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 3.6
• Topological Polar Surface Area: 1

Additional information on 3-(3-Chloropropyl)-4-methylthiophenol

Introduction to 3-(3-Chloropropyl)-4-methylthiophenol (CAS No. 1806652-05-0)

3-(3-Chloropropyl)-4-methylthiophenol, identified by its CAS number 1806652-05-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the thiophenol class, characterized by a sulfur-containing heterocyclic structure, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a chloropropyl group and a methylthiol group in its molecular framework endows it with unique chemical properties that are highly relevant to modern drug discovery and material science applications.

The structural configuration of 3-(3-Chloropropyl)-4-methylthiophenol is of particular interest due to its potential in serving as a precursor for more complex pharmacophores. The chloropropyl moiety introduces a reactive site that can undergo further functionalization, while the methylthiol group contributes to the overall stability and reactivity of the molecule. These characteristics make it a versatile building block in medicinal chemistry, particularly in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in thiophenol derivatives due to their demonstrated efficacy in pharmaceutical applications. Research has shown that compounds containing thiophene rings exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(3-Chloropropyl)-4-methylthiophenol enhances its potential as a scaffold for designing new drugs with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed reactions. Thiophenol derivatives have been extensively studied for their ability to modulate the activity of enzymes such as kinases and proteases, which are often implicated in disease pathogenesis. The chloropropyl group in 3-(3-Chloropropyl)-4-methylthiophenol provides a handle for further derivatization, allowing chemists to fine-tune the binding interactions with biological targets. This flexibility has led to several promising candidates being advanced into preclinical studies.

The chemical reactivity of 3-(3-Chloropropyl)-4-methylthiophenol also makes it an attractive candidate for material science applications. Thiophene-based polymers and copolymers are known for their excellent electrical conductivity and mechanical strength, making them suitable for use in organic electronics and advanced materials. The introduction of chloro and methyl substituents can further tailor these properties, leading to novel materials with enhanced performance characteristics.

In conclusion, 3-(3-Chloropropyl)-4-methylthiophenol (CAS No. 1806652-05-0) represents a fascinating compound with broad applications in both pharmaceuticals and materials science. Its unique structural features and chemical reactivity position it as a key intermediate in the development of new drugs and advanced materials. As research continues to uncover the full potential of thiophenol derivatives, compounds like this one are likely to play an increasingly important role in addressing some of the most pressing challenges in modern chemistry and medicine.